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Compound of Interest

Compound Name: 4-Phenyl-2-butanol

Cat. No.: B1222856 Get Quote

An In-depth Technical Guide to the Thermochemical Data of 4-Phenyl-2-Butanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available thermochemical data

for 4-phenyl-2-butanol. Due to a lack of experimentally determined values for this specific

compound, this guide presents a combination of calculated data and relevant experimental

data for structurally similar aromatic alcohols. This information is crucial for professionals in

drug development and chemical research for understanding the energetic properties, stability,

and reactivity of this compound.

Core Thermochemical Data
The following tables summarize the available calculated thermochemical data for 4-phenyl-2-
butanol and experimental data for related aromatic alcohols for comparative purposes. It is

important to note that the data for 4-phenyl-2-butanol are theoretical estimations and should

be used with the understanding that experimental verification is required for critical

applications.

Table 1: Calculated Thermochemical Data for 4-Phenyl-2-Butanol
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Property Value Unit Source

Standard Gibbs Free

Energy of Formation

(ΔfG°)

6.47 kJ/mol
Joback Calculated

Property

Enthalpy of Formation

(gas, ΔfH°gas)
-170.71 kJ/mol

Joback Calculated

Property

Enthalpy of Fusion

(ΔfusH°)
16.26 kJ/mol

Joback Calculated

Property

Enthalpy of

Vaporization (ΔvapH°)
56.42 kJ/mol

Joback Calculated

Property

Table 2: Experimental Thermochemical Data for Structurally Related Aromatic Alcohols
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Compound Property Value Unit Source

Benzyl Alcohol

Standard

Enthalpy of

Formation (liquid,

ΔfH°liquid)

-154.5 ± 1.7 kJ/mol [1]

Enthalpy of

Vaporization

(ΔvapH°, 298.15

K)

65.75 ± 0.51 kJ/mol [1]

Standard

Enthalpy of

Formation (gas,

ΔfH°gas)

-88.8 ± 1.8 kJ/mol [1]

Standard Molar

Entropy (S⦵298)
217.8 J/(K·mol) [2]

Constant

Pressure Heat

Capacity

(Cp,liquid,

298.15 K)

215.94 J/(mol·K) [3][4]

2-Phenylethanol

Constant

Pressure Heat

Capacity

(Cp,liquid,

298.15 K)

252.64 J/(mol·K) [5][6]

Enthalpy of

Vaporization

(ΔvapH°, 298.15

K)

66.7 kJ/mol [7]

Experimental Protocols
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The determination of thermochemical data for a liquid organic compound such as 4-phenyl-2-
butanol would typically involve bomb calorimetry to determine the enthalpy of combustion and

Differential Scanning Calorimetry (DSC) to determine heat capacity and enthalpies of phase

transitions.

Bomb Calorimetry for Enthalpy of Combustion
This protocol outlines the procedure for determining the enthalpy of combustion of a liquid

sample like 4-phenyl-2-butanol.

Objective: To measure the heat of combustion of 4-phenyl-2-butanol at constant volume.

Apparatus:

Isoperibol bomb calorimeter

Steel bomb vessel

Crucible (platinum or other inert material)

Ignition wire (e.g., nichrome)

Oxygen cylinder with pressure regulator

Calorimeter bucket with a known mass of water

High-precision thermometer

Stirrer

Pellet press (for solid calibration standards)

Analytical balance

Procedure:

Calibration:
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A standard substance with a known heat of combustion, such as benzoic acid, is used to

determine the heat capacity of the calorimeter.

A pellet of the standard (approximately 1 g) is weighed accurately.

The pellet is placed in the crucible, and an ignition wire of known length is attached to the

electrodes of the bomb head, ensuring it touches the pellet.

A small, known amount of water (typically 1 mL) is added to the bomb to saturate the

internal atmosphere, ensuring that any water formed during combustion is in the liquid

state.

The bomb is sealed and filled with high-purity oxygen to a pressure of approximately 25-

30 atm.

The bomb is placed in the calorimeter bucket containing a precisely weighed amount of

water.

The initial temperature is recorded after thermal equilibrium is reached.

The sample is ignited, and the temperature is recorded at regular intervals until a

maximum temperature is reached and it begins to cool.

The heat capacity of the calorimeter is calculated from the temperature rise and the known

heat of combustion of the standard.

Sample Measurement:

For a non-volatile liquid like 4-phenyl-2-butanol, a known mass of the liquid is accurately

weighed directly into the crucible.[8] For volatile liquids, encapsulation in a gelatin or

plastic capsule of known heat of combustion is necessary.[8]

The procedure follows the same steps as the calibration (steps 3-9).

The heat of combustion of the sample is calculated from the observed temperature rise

and the predetermined heat capacity of the calorimeter, with corrections made for the heat

of formation of nitric acid and the combustion of the ignition wire.[9]
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Differential Scanning Calorimetry (DSC) for Heat
Capacity and Enthalpy of Fusion
This protocol describes the use of DSC to measure the heat capacity and enthalpy of fusion of

4-phenyl-2-butanol.

Objective: To determine the specific heat capacity as a function of temperature and the

enthalpy of fusion.

Apparatus:

Differential Scanning Calorimeter

Hermetically sealed DSC pans (e.g., aluminum)

Crimper for sealing pans

Analytical balance

Reference material with a known heat capacity (e.g., sapphire)

Procedure:

Heat Capacity Measurement (ASTM E1269):[10]

An empty DSC pan is run as a baseline.

A reference material (e.g., a sapphire disk of known mass) is placed in a pan and run

through the desired temperature program (e.g., -100 °C to 600 °C at a heating rate of 20

°C/min).[10][11]

A known mass of 4-phenyl-2-butanol is hermetically sealed in a DSC pan.

The sample is subjected to the same temperature program as the baseline and the

reference material.

The specific heat capacity of the sample is calculated by comparing the heat flow signals

of the sample, the empty pan (baseline), and the reference material.[12]
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Enthalpy of Fusion Measurement:

A known mass of 4-phenyl-2-butanol is hermetically sealed in a DSC pan.

The sample is cooled to a temperature below its expected freezing point.

The sample is then heated at a controlled rate through its melting point.

The enthalpy of fusion is determined by integrating the area of the melting peak on the

DSC thermogram.

Visualizations
Reaction Pathway: Hydrogenation of 4-Phenyl-2-
butanone
The following diagram illustrates the reaction pathway for the hydrogenation of 4-phenyl-2-

butanone, where 4-phenyl-2-butanol is a key intermediate. This process can lead to different

products depending on the catalyst and reaction conditions.[13][14]

4-Phenyl-2-butanone

4-Phenyl-2-butanolC=O Hydrogenation

4-Cyclohexyl-2-butanone
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Hydrogenation
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Click to download full resolution via product page

Hydrogenation pathway of 4-phenyl-2-butanone.

Logical Workflow: Experimental Determination of
Enthalpy of Formation
The diagram below outlines the logical workflow for the experimental determination of the

standard enthalpy of formation of 4-phenyl-2-butanol.
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Experimental Measurements
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Workflow for determining the enthalpy of formation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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